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These application notes provide a summary of the available preclinical data on the dosage and
administration of AT1-2138, a dual inhibitor of Interleukin-2-inducible T-cell kinase (ITK) and
Janus kinase 3 (JAK3), in various animal models of autoimmune and inflammatory diseases.
The following protocols are based on published preclinical studies and are intended to serve as
a guide for researchers designing in vivo experiments with ATI-2138.

Mechanism of Action

ATI-2138 is a covalent inhibitor that potently and selectively targets both ITK and JAK3.[1] ITK
is a crucial component of T-cell receptor signaling, and its inhibition can modulate T-cell
activation and differentiation. JAK3 is a key enzyme in the signaling pathway of several
cytokines that are important for lymphocyte function. By inhibiting both ITK and JAK3, ATI-2138
can effectively suppress the activity of multiple T-helper cell subsets, including Thl, Th2, and
Th17, which are implicated in a range of autoimmune and inflammatory conditions.

Quantitative Data Summary
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The following table summarizes the reported dosages and administration routes of ATI-2138 in

various animal models.

Animal . Administrat Observed
Species Dosage . Frequency
Model ion Route Effects
Significant
Collagen- 100, 300, and reduction in
Induced Mouse 1000 ppm in Oral (in food) Continuous clinical
Arthritis chow arthritis
scores.[1]
Dose-
dependent
Adjuvant- reduction in
10 and 30 - ) )
Induced Rat Oral Not specified inflammation
iy mg/kg
Arthritis and
histopatholog
y scores.[1]
Reduction in
distal and
T-cell ) proximal
300 ppm in ) ]
Transfer Mouse n Oral (in food) Continuous colon and
chow
Colitis ileum

histopatholog

y scores.[1]

Experimental Protocols

Note: The following protocols are generalized based on standard preclinical methodologies for

the respective animal models. The exact protocols used in the ATI-2138 studies are not publicly

available in full detail.

Collagen-Induced Arthritis (CIA) in Mice

This model is widely used to study rheumatoid arthritis and to evaluate the efficacy of novel

therapeutics.
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Materials:

Male DBA/1 mice (8-10 weeks old)

Bovine type Il collagen (CllI)

Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis

Incomplete Freund's Adjuvant (IFA)

ATI-2138 formulated in rodent chow at desired concentrations (100, 300, and 1000 ppm)

Standard rodent chow (for control group)
Protocol:
e Induction of Arthritis:

o On day 0, emulsify bovine type Il collagen with an equal volume of Complete Freund's
Adjuvant.

o Administer 100 pL of the emulsion intradermally at the base of the tail of each mouse.

o On day 21, provide a booster immunization with 100 pL of an emulsion of bovine type Il
collagen and Incomplete Freund's Adjuvant, administered intradermally at the base of the
tail.

e Drug Administration:

o From day O (prophylactic) or upon the first signs of arthritis (therapeutic), house the mice
in cages with free access to either standard chow or chow containing ATI-2138 at the
specified concentrations.

o Ensure fresh chow is provided regularly.
o Assessment of Arthritis:

o Monitor the mice daily for the onset and severity of arthritis.
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o Score the clinical signs of arthritis in each paw based on a scale of 0-4 (0 = normal, 1 =
mild swelling and/or erythema, 2 = moderate swelling and erythema, 3 = severe swelling
and erythema, 4 = maximal inflammation with joint rigidity). The maximum score per
mouse is 16.

o Measure paw thickness using a digital caliper.

e Endpoint Analysis:

o At the end of the study (typically 4-6 weeks after the primary immunization), euthanize the
mice.

o Collect blood for analysis of inflammatory markers and anti-collagen antibodies.

o Harvest paws for histological assessment of joint inflammation, cartilage destruction, and
bone erosion.

Adjuvant-Induced Arthritis (AlA) in Rats

This model is another common approach to study arthritis and test anti-inflammatory
compounds.

Materials:

Female Lewis rats (8-10 weeks old)

Mycobacterium tuberculosis (heat-killed and dried)

Incomplete Freund's Adjuvant (IFA)

ATI-2138

Vehicle for oral administration (e.g., 0.5% methylcellulose)
Protocol:

¢ Induction of Arthritis:
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o On day 0, suspend heat-killed Mycobacterium tuberculosis in Incomplete Freund's
Adjuvant.

o Inject 100 pL of the adjuvant suspension intradermally into the base of the tail of each rat.

e Drug Administration:

o Beginning on day 0 (prophylactic) or upon the onset of clinical signs of arthritis
(therapeutic), administer ATI-2138 (10 or 30 mg/kg) or vehicle orally once daily.

e Assessment of Arthritis:

o Monitor the rats daily for the development of arthritis.

o Measure the volume of both hind paws using a plethysmometer.

o Score the severity of arthritis in each paw based on a clinical scoring system.
e Endpoint Analysis:

o At the termination of the experiment (typically 2-3 weeks after induction), euthanize the
rats.

o Collect blood for systemic inflammatory marker analysis.

o Harvest hind paws for histopathological examination of synovial inflammation and joint
damage.

T-cell Transfer Model of Colitis in Mice

This model is used to investigate the role of T-cells in the pathogenesis of inflammatory bowel
disease.

Materials:
e Female C.B-17 SCID mice (6-8 weeks old)

o Spleens from healthy donor BALB/c mice
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» Antibodies for cell sorting (e.g., anti-CD4, anti-CD45RB)
o ATI-2138 formulated in rodent chow (300 ppm)
o Standard rodent chow (for control group)
Protocol:
 Induction of Colitis:
o lIsolate splenocytes from donor BALB/c mice.
o Purify CD4+ T-cells from the splenocyte population.

o Isolate the naive T-cell subset (CD4+CD45RBhigh) using fluorescence-activated cell
sorting (FACS).

o Inject 4-5 x 1075 naive T-cells intraperitoneally into each SCID mouse.
e Drug Administration:

o Immediately following T-cell transfer, provide the mice with either standard chow or chow
containing 300 ppm of ATI-2138.

e Monitoring of Colitis:

o Monitor the body weight of the mice weekly.

o Observe the mice for clinical signs of colitis, such as loose stool and rectal prolapse.
e Endpoint Analysis:

o After 6-8 weeks, euthanize the mice.

o Harvest the colon and measure its weight and length.

o Perform histological analysis of the colon to assess inflammation, crypt damage, and
cellular infiltration.
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Caption: Mechanism of action of ATI-2138.
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Caption: General experimental workflow for in vivo efficacy studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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